4-Ethylpiperazin-2-one

Specification

• CAS No.: 155595-73-6
• Molecular Formula: C6H12N2O
• Molecular Weight: 128.17 g/mol
• IUPAC Name: 4-ethylpiperazin-2-one
• Standard InChI: InChI=1S/C6H12N2O/c1-2-8-4-3-7-6(9)5-8/h2-5H2,1H3,(H,7,9)
• Standard InChI Key: PEOVTXAOQZOBEY-UHFFFAOYSA-N
• SMILES: CCN1CCNC(=O)C1
• Canonical SMILES: CCN1CCNC(=O)C1

Introduction

4-Ethylpiperazin-2-one, also known as 1-ethylpiperazin-2-one, is an organic compound with the molecular formula C6H12N2O. It belongs to the class of piperazinones, which are derivatives of piperazine. This compound is notable for its applications in various chemical syntheses and potential biological activities.

Synthesis and Reactions

The synthesis of 4-ethylpiperazin-2-one typically involves the reaction of ethylpiperazine with a suitable carbonylating agent. This process can be optimized under various conditions to achieve high yields and purity.

Synthesis Methods

• Carbonylation Reaction: Ethylpiperazine can be reacted with phosgene or other carbonylating agents in the presence of a base to form 4-ethylpiperazin-2-one.

• Cyclization Reactions: Another approach involves the cyclization of appropriate precursors, such as ethylamine derivatives, under specific conditions.

Chemical Reactivity

4-Ethylpiperazin-2-one can undergo various chemical reactions, including:

• Nucleophilic Substitution: The carbonyl group can be attacked by nucleophiles, leading to substitution reactions.

• Ring Opening: Under acidic conditions, the piperazinone ring can open, forming linear amides.

Biological and Medicinal Applications

While specific biological activities of 4-ethylpiperazin-2-one are not extensively documented, compounds within the piperazinone class have shown potential in medicinal chemistry. They can serve as intermediates or building blocks for synthesizing more complex molecules with therapeutic properties.

Potential Applications

• Pharmaceutical Intermediates: The compound can be used as a precursor for synthesizing drugs targeting various biological pathways.

• Biological Studies: Its structure makes it suitable for studying interactions with enzymes and receptors, which could lead to insights into disease mechanisms.

Safety and Handling